Cas no 898761-41-6 ([3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone)

• Product Name: [3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone
• CAS No: 898761-41-6
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD03842182
• CID: 994049
• PubChem ID: 24724901
• Update Time: 2025-10-31

[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone
• 3-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)-methyl]-3'-methoxy benzophenone
• 3-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)Methyl]-3'-Methoxy benzophenone
• 3-[1,4-DIOXA-8-AZASPIRO[4.5]DECAN-8-YLMETHYL]-3'-METHOXYBENZOPHENONE
• (3-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(3-methoxyphenyl)methanone
• {3-[(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}(3-methoxyphenyl)methanone
• AKOS016020350
• MFCD03842182
• DTXSID80643297
• 898761-41-6
• Methanone, [3-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)phenyl](3-methoxyphenyl)-
• (3-((1,4-Dioxa-8-azaspiro[4.5]Decan-8-yl)methyl)phenyl)(3-methoxyphenyl)methanone

• MDL： MFCD03842182
• Inchi： 1S/C22H25NO4/c1-25-20-7-3-6-19(15-20)21(24)18-5-2-4-17(14-18)16-23-10-8-22(9-11-23)26-12-13-27-22/h2-7,14-15H,8-13,16H2,1H3
• InChI Key： LMUPKDQRFOSZEU-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=C(C(C3C=CC=C(C=3)OC)=O)C=1)CC2

Computed Properties

• Exact Mass: 367.17800
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 529.1±50.0 °C(Predicted)
• PSA: 48.00000
• LogP: 3.20300
• pka: 8.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone

Chemical Compound CAS No. 898761-41-6: [3-(1,4-Dioxa-8-Azaspiro[4.5]Decan-8-Ylmethyl)Phenyl]-(3-Methoxyphenyl)Methanone

The compound with CAS No. 898761-41-6, named [3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a spiro[4.5]decan system with a methanone functional group, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the importance of spirocyclic compounds like this one in medicinal chemistry due to their ability to modulate biological targets with high precision. The spiro[4.5]decan core of this molecule provides a rigid framework that can enhance the compound's stability and bioavailability, which are critical factors in drug development. Additionally, the presence of the methoxyphenyl group introduces electronic effects that can influence the molecule's interactions with biological systems, further enhancing its potential as a therapeutic agent.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed several methods to synthesize [3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone, including multi-component reactions and stepwise assembly strategies. These methods not only ensure high yields but also allow for fine-tuning of the molecule's structure to optimize its pharmacokinetic properties.

In terms of applications, this compound has shown promise in preliminary studies as a potential modulator of enzyme activity and receptor binding. For instance, recent research indicates that it may act as an agonist or antagonist at certain G-protein coupled receptors (GPCRs), which are key targets in treating conditions such as cardiovascular diseases and neurological disorders.

The methanone functional group in this compound plays a pivotal role in its reactivity and selectivity. This group can undergo various transformations, enabling the creation of derivatives with enhanced biological activity or reduced side effects. Moreover, the spirocyclic nature of the molecule contributes to its ability to adopt specific conformations that are essential for binding to target proteins.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its behavior in different chemical environments.

Looking ahead, ongoing research aims to explore the full potential of [3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-(3-methoxyphenyl)methanone in therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its development as a novel drug candidate.

In conclusion, CAS No. 898761-41-6 represents a cutting-edge example of how advanced synthetic methodologies and molecular design can lead to innovative chemical entities with significant biomedical relevance.